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Compound of Interest

Compound Name: 3-Fluorobenzotrifluoride

Cat. No.: B140190

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 3-Fluorobenzotrifluoride, including detailed personal protective
equipment (PPE) requirements, operational protocols, and disposal plans.

Chemical Identity and Hazards:

Property Value

Synonyms alpha,aIpha.,aIpha,3—TetraquorotoIuene, 1-
Fluoro-3-(trifluoromethyl)benzene

CAS Number 401-80-9

Appearance Colorless to light yellow clear liquid[1][2]

Flash Point 7 °C (44.6 °F) - closed cup[1]

Boiling Point 101-102 °C

Density 1.302 g/mL at 25 °C[3]

Hazard Statements: Highly flammable liquid and vapor.[4][5][6] Causes skin irritation.[1][5]
Causes serious eye irritation.[1][5] May cause respiratory irritation.[1][5][7]

NFPA 704 Rating (estimated):
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Category Rating
Health 2
Flammability 3
Instability 0

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 3-
Fluorobenzotrifluoride. The following PPE is required to minimize exposure and ensure

safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[1][3] A
face shield should be worn

where splashing is a risk.[4]

To protect eyes from splashes
which can cause serious

irritation.[1]

Hand Protection

Wear appropriate protective
gloves (e.g., nitrile) to prevent
skin exposure.[1][8] Gloves
must be inspected prior to use
and changed immediately if

contaminated.[4][8]

To prevent skin contact which

causes irritation.[1]

Body Protection

Along-sleeved lab coat, and
flame retardant antistatic
protective clothing.[4] Wear
appropriate protective clothing

to prevent skin exposure.[1]

To protect skin and clothing

from contamination.

Respiratory Protection

Use only in a well-ventilated
area, preferably in a chemical
fume hood.[1][3] If exposure
limits are exceeded, a full-face
respirator with appropriate
cartridges (e.g., type ABEK)

must be used.[4]

To minimize the inhalation of
vapors which may cause

respiratory irritation.[1]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 3-Fluorobenzotrifluoride is crucial to prevent

accidents and ensure a safe laboratory environment.

Handling:

o Always handle in a well-ventilated area or a chemical fume hood.[1][3]
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» Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4] No smoking.

[31[4][5]
e Use non-sparking tools and explosion-proof equipment.[1][3]
e Ground and bond containers when transferring material to prevent static discharge.[1][3]
e Avoid contact with skin and eyes.[1][3][4]
e Wash hands thoroughly after handling.[1][3]
» Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]

Store away from incompatible materials.[1]

Keep in a flammables-area.[1]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Emergency and Disposal Plan

First Aid Measures:
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Exposure Route First Aid Protocol

Remove the person to fresh air and keep
comfortable for breathing. If not breathing, give

Inhalation o o , _
artificial respiration. Seek medical attention.[1]

[3]4]

Take off immediately all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact ) . e
minutes. Seek medical attention if irritation

persists.[1][3][4][7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[1][3][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][4]

Spill and Leak Procedures:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure
adequate ventilation. Remove all sources of ignition.[1][3][4]

o Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or
vermiculite.[1][4]

o Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[1][3]

o Decontamination: Clean the spill area thoroughly.

Disposal:

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[3][4][6]
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o Contaminated packaging should be disposed of as unused product.[4]

e Do not allow the chemical to enter drains.[3][4]

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for handling 3-
Fluorobenzotrifluoride from initial preparation to final disposal, emphasizing key safety
checkpoints.
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Preparation
- Verify fume hood function
- Assemble all necessary PPE

efore Handling

Don PPE
- Safety Goggles & Face Shield
- Nitrile Gloves
- Lab Coat

Ready for Use

Chemical Handling
- Grounding/bonding of containers
- Use non-sparking tools
- Dispense in fume hood

Proceed to Experiment

Experimental Use
- Maintain ventilation
- Keep away from ignition sources

Post-Experiment

Decontamination

- Clean workspace and equipment
- Remove PPE correctly

After Cleaning

Waste Collection
- Segregate halogenated waste
- Use labeled, sealed containers

Disposal
- Follow institutional protocols
- Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Fluorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Fluorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140190#personal-protective-equipment-for-handling-
3-fluorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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